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Compound of Interest

Compound Name: Monostearin

CAS No.: 85666-92-8

Cat. No.: B7802885

Get Quote

Before any disposal procedure can be established, a thorough understanding of the material's

properties is essential. Monostearin is a glycerol ester of stearic acid. It is widely used as an

emulsifier, stabilizer, and lubricant in various formulations.[1]

Regulatory Profile: Monostearin is generally classified as a non-hazardous substance.[2]

Safety Data Sheets (SDS) and transport regulations typically do not list it as a controlled or

hazardous material.[3] It is considered readily biodegradable and is even used in food and

cosmetic products, indicating a low toxicity profile.[4][5]

However, this non-hazardous classification applies only to the pure substance. In a laboratory

setting, monostearin waste is often contaminated with other chemicals, which dictates the

disposal pathway. The cardinal rule of chemical disposal is that the waste must be managed

based on the properties of its most hazardous component.[6]

Physical Properties Relevant to Disposal:

Form: Solid, waxy powder or flakes at room temperature.[7]

Solubility: Insoluble in water, but soluble in hot organic solvents and oils.[1]
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Reactivity: Stable under normal conditions and incompatible with strong oxidizing agents.[8]

These properties indicate that solid monostearin waste should not be disposed of via the

sanitary sewer system.[9]

The Disposal Decision Workflow
To ensure safe and compliant disposal, a systematic decision-making process must be

followed. This workflow helps researchers quickly determine the correct disposal stream for

different types of monostearin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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